Cas no 95517-42-3 (Benzenecarbothioamide, N-[(2-iodophenyl)methyl]-)

• Product Name: Benzenecarbothioamide, N-[(2-iodophenyl)methyl]-
• CAS No: 95517-42-3
• MF: C₁₄H₁₂INS
• MW: 353.221254348755
• CID: 751786
• PubChem ID: 56694177
• Update Time: 2025-04-19

Benzenecarbothioamide, N-[(2-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-[(2-iodophenyl)methyl]-
• N-[(2-iodophenyl)methyl]benzenecarbothioamide
• 95517-42-3
• DTXSID80718217

• Inchi： 1S/C14H12INS/c15-13-9-5-4-8-12(13)10-16-14(17)11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key： QRWBOARIRWZDHC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CNC(C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 352.97352g/mol
• Monoisotopic Mass: 352.97352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.1Ų